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Compound of Interest

Compound Name: S-Dihydrodaidzein

Cat. No.: B15587274 Get Quote

The safe and environmentally responsible disposal of S-Dihydrodaidzein is a critical aspect of

laboratory safety and chemical management. This guide provides detailed procedures for

researchers, scientists, and drug development professionals to ensure the proper handling and

disposal of S-Dihydrodaidzein waste, minimizing environmental impact and maintaining a safe

laboratory environment.

S-Dihydrodaidzein, a metabolite of the isoflavone daidzein, is classified as a skin and eye

irritant and a combustible solid[1]. Therefore, it must be treated as hazardous chemical waste.

Disposal down the drain or in regular trash is strictly prohibited[2][3][4]. Adherence to

institutional and local regulations for hazardous waste disposal is mandatory.

S-Dihydrodaidzein Hazard and Disposal Information
For quick reference, the following table summarizes the key hazard information and disposal

requirements for S-Dihydrodaidzein.
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Property Information

Chemical Name S-Dihydrodaidzein

CAS Number 17238-05-0

Physical Form Solid

Primary Hazards
Causes skin irritation (H315) and serious eye

irritation (H319)[1].

Storage Class Combustible Solids

Disposal Classification Hazardous Waste[2][4]

Prohibited Disposal

Do not dispose of in regular trash or pour down

the sink[2][3][4]. Evaporation is not an

acceptable method of disposal[2].

Container Requirements

Use chemically compatible, leak-proof

containers with secure closures[3]. The original

container is ideal if it is in good condition[5].

Containers must be properly labeled as

hazardous waste[6].

Storage Requirements

Store in a designated and clearly marked

Satellite Accumulation Area (SAA) at or near the

point of generation[3][5][6]. Segregate from

incompatible materials, such as strong oxidizing

agents[5].

Spill Cleanup

Spilled chemical and absorbent materials used

for cleanup must be disposed of as hazardous

waste[2].

Empty Container Disposal

Containers that held S-Dihydrodaidzein must be

triple-rinsed with a suitable solvent (e.g., ethanol

or DMSO, in which it is soluble)[2]. The rinsate

must be collected and disposed of as hazardous

waste[2]. After triple-rinsing and defacing the

original label, the empty container can be

disposed of as regular trash[2].
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Experimental Protocol: Step-by-Step Disposal of S-
Dihydrodaidzein Waste
The following protocol outlines the procedural steps for the safe disposal of S-Dihydrodaidzein
and its contaminated materials.

Materials:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.

Designated hazardous waste container (chemically compatible, with a secure lid).

Hazardous waste labels.

Solvent for rinsing (e.g., ethanol, DMSO).

Secondary containment bin.

Procedure:

Personnel Training: Ensure all personnel handling S-Dihydrodaidzein waste are trained on

your institution's specific hazardous waste management procedures[2][3].

Waste Segregation:

Do not mix S-Dihydrodaidzein waste with incompatible chemicals. Specifically, avoid

contact with strong oxidizing agents[5].

Solid S-Dihydrodaidzein waste (e.g., expired product, contaminated consumables)

should be collected in a designated solid waste container.

Solutions containing S-Dihydrodaidzein should be collected in a designated liquid waste

container.

Waste Accumulation:
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Place the appropriately labeled hazardous waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory, at or near the point of waste generation[3]

[5][6].

The SAA should be a well-ventilated area, away from ignition sources.

Keep the waste container securely closed except when adding waste[2][6].

Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste," the full

chemical name "S-Dihydrodaidzein," and any other required information as per your

institution's policy and local regulations.

Disposal of Empty Containers:

To render an empty S-Dihydrodaidzein container non-hazardous, it must be triple-

rinsed[2].

Rinse the container three times with a solvent capable of dissolving S-Dihydrodaidzein
(e.g., ethanol or DMSO)[7].

Collect all rinsate and add it to the appropriate liquid hazardous waste container.

After triple-rinsing, deface or remove the original manufacturer's label. The container can

then be disposed of as regular laboratory glass or plastic waste.

Requesting Waste Pickup:

Once the waste container is full or has been in storage for the maximum allowable time

(as per institutional guidelines, often not exceeding one year for partially filled containers

in an SAA), contact your institution's Environmental Health and Safety (EHS) or hazardous

waste management department to arrange for pickup[5][6].

S-Dihydrodaidzein Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of S-Dihydrodaidzein
waste in a laboratory setting.
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Caption: Workflow for the safe disposal of S-Dihydrodaidzein waste.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of S-
Dihydrodaidzein, protecting both personnel and the environment. Always consult your

institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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